Cholesterol isobutyrate
Cholesterol isobutyrate
Brand Name:
Vulcanchem
CAS No.:
1180-43-4
VCID:
VC20958484
InChI:
InChI=1S/C31H52O2/c1-20(2)9-8-10-22(5)26-13-14-27-25-12-11-23-19-24(33-29(32)21(3)4)15-17-30(23,6)28(25)16-18-31(26,27)7/h11,20-22,24-28H,8-10,12-19H2,1-7H3
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C(C)C)C)C
Molecular Formula:
C31H52O2
Molecular Weight:
456.7 g/mol
Cholesterol isobutyrate
CAS No.: 1180-43-4
Cat. No.: VC20958484
Molecular Formula: C31H52O2
Molecular Weight: 456.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1180-43-4 |
|---|---|
| Molecular Formula | C31H52O2 |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C31H52O2/c1-20(2)9-8-10-22(5)26-13-14-27-25-12-11-23-19-24(33-29(32)21(3)4)15-17-30(23,6)28(25)16-18-31(26,27)7/h11,20-22,24-28H,8-10,12-19H2,1-7H3 |
| Standard InChI Key | PUUPGXQPWDWTPH-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C(C)C)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C(C)C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C(C)C)C)C |
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